Cas no 1250658-75-3 (2-​chloro-​α-​ethyl-​4-​fluoro-Benzenepropanol)

• Product Name: 2-​chloro-​α-​ethyl-​4-​fluoro-Benzenepropanol
• CAS No: 1250658-75-3
• MF: C₁₁H₁₄ClFO
• MW: 216.679666042328
• MDL: MFCD16091705
• CID: 5216604
• Update Time: 2025-11-02

2-​chloro-​α-​ethyl-​4-​fluoro-Benzenepropanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-fluorophenyl)pentan-3-ol
• Benzenepropanol, 2-chloro-α-ethyl-4-fluoro-
• 2-​chloro-​α-​ethyl-​4-​fluoro-Benzenepropanol

• MDL： MFCD16091705
• Inchi： 1S/C11H14ClFO/c1-2-10(14)6-4-8-3-5-9(13)7-11(8)12/h3,5,7,10,14H,2,4,6H2,1H3
• InChI Key： KRYWHESWWHEQDE-UHFFFAOYSA-N
• SMILES： C1(CCC(CC)O)=CC=C(F)C=C1Cl

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±25.0 °C(Predicted)
• pka: 15.01±0.20(Predicted)

Additional information on 2-​chloro-​α-​ethyl-​4-​fluoro-Benzenepropanol

Exploring the Properties and Applications of 2-Chloro-α-Ethyl-4-Fluoro-Benzenepropanol (CAS No. 1250658-75-3)

2-Chloro-α-ethyl-4-fluoro-benzenepropanol (CAS No. 1250658-75-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and fluoro substitutions, offers a versatile scaffold for the development of bioactive molecules. Researchers are particularly interested in its potential as an intermediate in the synthesis of drug candidates targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The molecular structure of 2-chloro-α-ethyl-4-fluoro-benzenepropanol features a benzene ring substituted with chlorine at the 2-position and fluorine at the 4-position, along with an ethyl group and a propanol side chain. This configuration contributes to its distinct physicochemical properties, including moderate polarity and enhanced stability under various conditions. Such attributes make it a valuable building block in organic synthesis, particularly in the design of small-molecule inhibitors and ligands for biological targets.

In recent years, the compound has been explored for its potential applications in crop protection and pest control, addressing global concerns about food security and sustainable agriculture. Its fluorinated moiety is known to improve the bioavailability and efficacy of agrochemicals, making it a candidate for next-generation herbicides and fungicides. This aligns with the increasing focus on green chemistry and environmentally friendly solutions in the agrochemical industry.

From a synthetic perspective, 2-chloro-α-ethyl-4-fluoro-benzenepropanol can be prepared through multi-step organic reactions, including Friedel-Crafts alkylation and halogenation. Its purity and yield are critical factors for researchers, as they directly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

The growing interest in fluorinated compounds and their role in drug discovery has further elevated the relevance of CAS No. 1250658-75-3. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance a molecule's metabolic stability and binding affinity. This compound's structural features make it a promising candidate for further exploration in central nervous system (CNS) drug development, particularly for conditions like epilepsy and Parkinson's disease.

In the context of material science, 2-chloro-α-ethyl-4-fluoro-benzenepropanol has potential applications in the development of liquid crystals and advanced polymers. Its aromatic core and functional groups allow for modifications that can tailor material properties such as thermal stability and optical characteristics. This versatility opens doors for innovations in display technologies and high-performance coatings.

As the demand for specialty chemicals continues to rise, CAS No. 1250658-75-3 stands out as a compound with broad utility across multiple industries. Its synthesis, characterization, and applications are subjects of ongoing research, with new findings regularly published in peer-reviewed journals. For those interested in the latest developments, staying updated with scientific literature and patent filings is highly recommended.

In summary, 2-chloro-α-ethyl-4-fluoro-benzenepropanol represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire innovation and discovery in the chemical sciences.